5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride

• IUPAC Name: 5-ethyl-2H-triazol-4-amine;hydrochloride
• InChI: InChI=1S/C4H8N4.ClH/c1-2-3-4(5)7-8-6-3;/h2H2,1H3,(H3,5,6,7,8);1H
• InChI Key: HEEQYEYHFTUEKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNN=C1N.Cl
• Molecular Formula: C4H9ClN4
• Molecular Weight: 148.59 g/mol
• CAS RN: 1955505-64-2

Description

5-Ethyl-1H-1,2,3-triazol-4-amine hydrochloride is a chemical compound with the CAS Number: 1955505-64-2. It has a molecular weight of 148.59. The compound is stored at room temperature and is available in oil form.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C4H8N4.ClH/c1-2-3-4(5)7-8-6-3;/h2H2,1H3,(H3,5,6,7,8);1H. This indicates the presence of a triazole ring in the structure.

Physical And Chemical Properties Analysis

This compound is an oil that is stored at room temperature. It has a molecular weight of 148.59.

Scientific Research Applications

Synthesis and Chemical Properties

1,2,3-Triazole derivatives, including compounds like 5-ethyl-1H-1,2,3-triazol-4-amine hydrochloride, have garnered attention for their ability to undergo ring-opening reactions, leading to the formation of various heterocyclic systems. This characteristic is evident in the study of the interaction between 1H-1,2,3-triazole-5-ol sodium salt and amine hydrochloride, which results in the formation of isomeric 1,2,3-triazoles. Such interactions pave the way for synthesizing diverse triazole derivatives, demonstrating the compound's significance in synthetic chemistry (M. Yu., 2015).

Applications in Medicinal Chemistry

The 1,2,3-triazole framework, as seen in this compound, is a privileged scaffold in medicinal and agricultural chemistry. Its derivatives have been used as building blocks for structurally diverse compounds with potential applications in these fields. This is illustrated by the synthesis of various triazole derivatives with demonstrated antimicrobial activities, highlighting the compound's utility in drug discovery and development (H. Bektaş et al., 2007).

Material Science and Coordination Chemistry

In the realm of material science and coordination chemistry, derivatives of 1,2,3-triazoles, such as this compound, play a critical role. They have been used to synthesize various complexes with transition metals, contributing to the study of molecular structures, bonding interactions, and electronic properties. This includes the formation of novel compounds with potential applications in areas like luminescent materials and non-linear optical properties, as exemplified by the study on 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione (M. Nadeem et al., 2017).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.